![molecular formula C11H7ClFN3O2S B2428054 5-(((3-chloro-4-fluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione CAS No. 418803-72-2](/img/structure/B2428054.png)
5-(((3-chloro-4-fluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
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Description
5-(((3-chloro-4-fluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C11H7ClFN3O2S and its molecular weight is 299.7. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of chemically related compounds involves complex chemical reactions that often yield compounds with potential biological or pharmaceutical applications. For instance, the synthesis of substituted thienopyrimidines involves multiple steps, including the treatment of specific starting materials with ethyl chloroformate, leading to key intermediates which are further cyclized to yield the desired products. These compounds are characterized using techniques such as melting point determination, thin-layer chromatography (TLC), infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) spectroscopy to confirm their structure (R. More, J. Chandra, S. L. Nargund, L. G. Nargund, 2013).
Potential Applications
Biological Activity : Related compounds have been explored for their biological activities, such as antimicrobial properties. The synthesis and biological activity evaluation of compounds like 5-fluoro- and 5-methyl-1,3-oxazine-2,6(3H)-dione reveal their inhibitory effects on various microorganisms, suggesting potential applications in developing new antimicrobial agents (M. Bobek, S. Kuhar, A. Bloch, 1979).
Chemical Sensors : Compounds with complex structures, including substituted pyrimidines, have been investigated as selective chemosensors for metal ions. This application is particularly relevant in environmental monitoring and biochemistry, where the selective detection of specific ions is crucial (V. Singh, Karishma Tiwari, Monika Mishra, N. Srivastava, S. Saha, 2013).
Pharmaceutical Research : The exploration of novel chemical entities for pharmaceutical applications is a significant area of research. Compounds similar to the one inquired about may undergo various modifications to enhance their biological activity, solubility, or specificity towards certain biological targets. These modifications can lead to the discovery of new drugs with improved therapeutic profiles.
properties
IUPAC Name |
5-[(3-chloro-4-fluorophenyl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClFN3O2S/c12-7-3-5(1-2-8(7)13)14-4-6-9(17)15-11(19)16-10(6)18/h1-4H,(H3,15,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPRKZVFRJLEBPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=CC2=C(NC(=S)NC2=O)O)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClFN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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